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Compound of Interest

Compound Name: Prrvrlk

Cat. No.: B13918431

Disclaimer: The protein "Prrvrlk” could not be identified in scientific literature and is presumed
to be a typographical error. Based on the partial name, "PRK2" (Protein Kinase C-related
Kinase 2), a known protein kinase, has been selected as the likely intended target. The
following application notes and protocols are based on commercially available antibodies for
PRK2 and general immunofluorescence standards.

Introduction

Protein Kinase C-related Kinase 2 (PRK2), also known as PKN2, is a serine/threonine-protein
kinase that acts as a downstream effector of Rho family GTPases.[1][2] It plays a crucial role in
various cellular processes, including cell cycle progression, actin cytoskeleton organization, cell
migration, and adhesion.[3] Dysregulation of PRK2 has been implicated in several diseases,
including cancer.[1] These application notes provide detailed protocols and guidelines for the
use of PRK2 antibodies in immunofluorescence applications to enable researchers to visualize
its subcellular localization and study its role in cellular signaling.

Quantitative Data Presentation

The following table summarizes the key information for commercially available PRK2
antibodies validated for immunofluorescence. Researchers should always consult the specific
antibody datasheet for the most accurate and up-to-date information.
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] Host Recommend Target

Antibody ) o ) ] Catalog
Species/Isot  ed Dilution Species Provider

Name o Number
ype (IF) Reactivity

PRK2 Rabbit User- Human, Cell Signaling 40612

Antibody Polyclonal optimized Mouse, Rat Technology

PRK2 ) Human, ) i
Rabbit User- Cell Signaling

(D10A10) o Monkey, #8697

) Monoclonal optimized ) ) Technology

Rabbit mAb Bovine, Pig

PRK2 Mouse Human, Santa Cruz

Antibody (A- Monoclonal 1:50-1:500 Mouse, Rat, Biotechnolog sc-271971

3) lgG2a kK Avian y

PRK2 Mouse Human, Santa Cruz

Antibody (C- Monoclonal 1:50-1:500 Mouse, Rat, Biotechnolog sc-271526

6) IgG1l K Avian y

Experimental Protocols

This section provides a detailed protocol for immunofluorescence staining of PRK2 in cultured
cells. This is a general protocol and may require optimization based on the specific cell line,
PRK2 antibody used, and experimental conditions.

Materials Required:

o Cultured cells on sterile glass coverslips or in imaging-compatible plates
¢ Phosphate-Buffered Saline (PBS), pH 7.4

» Fixation Solution: 4% Paraformaldehyde (PFA) in PBS

e Permeabilization Buffer: 0.1-0.25% Triton X-100 in PBS[4]

» Blocking Buffer: 1% Bovine Serum Albumin (BSA) and 10% normal serum from the
secondary antibody host species in PBS

e Primary Antibody: PRK2 antibody (see table above)
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Secondary Antibody: Fluorophore-conjugated anti-rabbit or anti-mouse IgG

Nuclear Counterstain: DAPI or Hoechst stain

Antifade Mounting Medium

Humidified chamber

Protocol for Immunocytochemistry (ICC/IF):

Cell Culture: Grow cells to a confluence of 70-80% on sterile glass coverslips or in an
appropriate imaging vessel.

Washing: Gently wash the cells twice with PBS to remove culture medium.

Fixation: Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.

Permeabilization: If targeting an intracellular epitope of PRK2, incubate the cells with
Permeabilization Buffer (0.1-0.25% Triton X-100 in PBS) for 10 minutes at room temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.

Blocking: Incubate the cells with Blocking Buffer for 30-60 minutes at room temperature in a
humidified chamber to minimize non-specific antibody binding.

Primary Antibody Incubation: Dilute the primary PRK2 antibody to the recommended
concentration (or a starting dilution of 1:100 if not specified) in Blocking Buffer. Incubate the
cells with the diluted primary antibody overnight at 4°C in a humidified chamber.

Washing: Wash the cells three times with PBS for 5 minutes each.

Secondary Antibody Incubation: Dilute the fluorophore-conjugated secondary antibody in
Blocking Buffer according to the manufacturer's instructions. Incubate the cells with the
secondary antibody for 1 hour at room temperature, protected from light.

Washing: Wash the cells three times with PBS for 5 minutes each, protected from light.
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Counterstaining: Incubate the cells with a nuclear counterstain such as DAPI (1 pg/mL) or
Hoechst (1 pg/mL) for 5 minutes at room temperature, protected from light.

Washing: Perform a final wash with PBS.

Mounting: Mount the coverslips onto glass slides using an antifade mounting medium.

Imaging: Visualize the staining using a fluorescence or confocal microscope with the
appropriate filter sets.

Mandatory Visualizations
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Sample Preparation
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Caption: A typical workflow for immunofluorescence staining of PRK2.
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Caption: Simplified signaling pathway of PRK2 activation and its downstream effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for PRK2 Antibody in
Immunofluorescence]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13918431#prrvrik-antibody-for-immunofluorescence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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